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Compound Name: (-)-alpha-Methylnorepinephrine

Cat. No.: B10763412

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-alpha-Methylnorepinephrine, also known as levonordefrin or corbadrine, is a
sympathomimetic amine that functions as a potent and selective agonist at a2-adrenergic
receptors. It is the active metabolite of the antihypertensive prodrug methyldopa, responsible
for its therapeutic effects. This technical guide provides a comprehensive overview of the
chemical properties, mechanism of action, pharmacology, and relevant experimental
methodologies associated with (-)-alpha-Methylnorepinephrine. Quantitative data are
presented in structured tables for clarity, and key signaling pathways and experimental
workflows are illustrated using diagrams. This document is intended to serve as a detailed
resource for researchers, scientists, and professionals involved in drug development and
pharmacological research.

Core Chemical and Physical Properties

(-)-alpha-Methylnorepinephrine is a catecholamine and a substituted phenethylamine
derivative.[1] Its chemical structure and fundamental properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b10763412?utm_src=pdf-interest
https://www.benchchem.com/product/b10763412?utm_src=pdf-body
https://www.benchchem.com/product/b10763412?utm_src=pdf-body
https://www.benchchem.com/product/b10763412?utm_src=pdf-body
https://www.selleckchem.com/subunits/%CE%B1-adrenergic%20receptor_Adrenergic%20Receptor_selpan.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10763412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

4-[(1R,2S)-2-amino-1-
IUPAC Name hydroxypropyl]benzene-1,2- [2]
diol

Levonordefrin, Corbadrine,
Other Names _ _ [2]
(-)-3,4-Dihydroxynorephedrine

Molecular Formula CoH13NOs [2]
Molecular Weight 183.207 g/mol [2]
CAS Number 829-74-3 [2]

) Primarily by catechol-O-
Metabolism [2]
methyltransferase (COMT)

Mechanism of Action and Signaling Pathway

(-)-alpha-Methylnorepinephrine exerts its pharmacological effects primarily through its
agonist activity at a2-adrenergic receptors.[2] In the context of its prodrug, methyldopa, the
mechanism unfolds within the central nervous system. Methyldopa is transported into
adrenergic neurons and subsequently metabolized to (-)-alpha-Methylnorepinephrine. This
active metabolite is then stored in presynaptic vesicles, where it displaces norepinephrine.
Upon neuronal firing, (-)-alpha-Methylnorepinephrine is released into the synaptic cleft and
acts as a potent agonist at presynaptic a2-adrenergic autoreceptors. The stimulation of these
receptors leads to an inhibition of further norepinephrine release, resulting in a decrease in
sympathetic outflow from the central nervous system and a subsequent reduction in blood
pressure.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to (-)-alpha-
Methylnorepinephrine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10763412#what-is-alpha-methylnorepinephrine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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